Cas no 111514-62-6 (7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)-)

7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)- structure

111514-62-6 structure

Product Name:7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)-

CAS No:111514-62-6

MF:C₃₃H₃₆O₁₁

MW:608.633605934996

CID:220865

Update Time:2024-03-01

7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)- Chemical and Physical Properties

Names and Identifiers

- 7H-3,9a-Methano-1-benzoxepin-7-one,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-,(3R,4S,5R,5aR,6R,9S,9aS,10R)-
- 7H-3,9a-Methano-1-benzoxepin-7-one,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-,(3R,4S,5R
- (-)-Triptofordin C 1
- 7H-3,9a-Methano-1-benzoxepin-7-one,6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-,[3R-(3a,4b,5b,5aa,6a,9b,9aa,10R*)]-
- Triptofordin C 1
- 7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)-
- Inchi： 1S/C33H36O11/c1-18(34)40-25-22(36)17-31(5,39)33-26(41-19(2)35)23(30(3,4)44-33)24(42-28(37)20-13-9-7-10-14-20)27(32(25,33)6)43-29(38)21-15-11-8-12-16-21/h7-16,23-27,39H,17H2,1-6H3/t23-,24+,25+,26-,27+,31+,32+,33+/m1/s1
- InChI Key： NYRHSWLZSNQMFY-AUIGQXBFSA-N
- SMILES： O1[C@]23[C@H](OC(C)=O)[C@@]([H])([C@H](OC(=O)C4=CC=CC=C4)[C@H](OC(=O)C4=CC=CC=C4)[C@]2(C)[C@@H](OC(C)=O)C(=O)C[C@@]3(O)C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 44
XLogP3: 2.841

7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)- Related Literature

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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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Related Categories

111514-62-6 (7H-3,9a-Methano-1-benzoxepin-7-one, 6,10-bis(acetyloxy)-4,5-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3R,4S,5R,5aR,6R,9S,9aS,10R)-) Related Products

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